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The advent of a neuroimaging technique capable of directly measuring neuronal activity with
high spatiotemporal resolution would represent a paradigm shift in neuroscience and drug
development. The "Direct Imaging of Neuronal Activity" (DIANA) fMRI method, as initially
reported, promised such a breakthrough. However, subsequent independent verification
studies have failed to replicate the original findings, leading to the retraction of the seminal
paper. This guide provides an objective comparison of the DIANA method as originally
described, the results of independent verification attempts, and the established Blood
Oxygenation Level-Dependent (BOLD) fMRI technique, supported by experimental data and
detailed protocols.

Overview of DIANA and the Controversy

DIANA was proposed as an fMRI technique capable of detecting neuronal activity on the order
of milliseconds, a significant leap from the seconds-long timescale of conventional BOLD fMRI
which measures the hemodynamic response as a proxy for neuronal firing. The proposed
mechanism suggested that DIANA could detect subtle changes in T2 relaxation times caused
by the reorientation of water molecules at the neuronal membrane during an action potential.

Despite initial excitement, the method came under scrutiny when multiple independent
laboratories were unable to reproduce the original results. These replication failures, published
in Science Advances, pointed to potential issues with the original data analysis, including the
possibility of "cherry-picking" data, and suggested that the observed signals might be artifacts
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of the pulse sequence rather than of neuronal origin. Ultimately, the original 2022 Science
paper was retracted by its authors, who acknowledged that the results may have been biased
by subjective data selection and that reanalysis revealed unexpected signal characteristics not

supportive of the initial conclusions[1].

Comparative Performance Metrics

The following table summarizes the key performance metrics as reported in the original DIANA
paper and the subsequent independent verification studies, contrasted with typical parameters
for BOLD fMRI.
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Experimental Protocols
Original DIANA Protocol (Toi et al., 2022 - Retracted)

e Subjects: Anesthetized mice.

» Stimulus: Electrical stimulation of the whisker pads.

e MRI System: 9.4 Tesla.
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e Pulse Sequence: Shuffled line-scanning k-t pulse sequence (a modified FLASH sequence).
o Key Parameters: Repetition Time (TR) =5 ms; Echo Time (TE) = 2 ms; Flip Angle = 4°.

o Data Analysis: Averaging of trials, with subsequent reports suggesting potential subjective
trial exclusion.

Independent Verification Protocol (Choi et al., 2024)

¢ Subjects: Anesthetized mice.

o Stimulus: Whisker stimulation, replicating the original study.

* MRI System: 15.2 Tesla (for enhanced sensitivity).

e Pulse Sequence: Identical shuffled line scanning k-t pulse sequence as the original study.
o Key Parameters: TR =5 ms; TE = 2 ms; Spatial Resolution = 0.22 x 0.22 x 1 mm3.

o Data Analysis: Extensive averaging of a large number of trials (up to 1050). The study found
no DIANA-like peak in the averaged data but could produce spurious peaks when using a
small number of trials or by excluding certain trials, mimicking a potential bias[2][3].

Independent Verification Protocol (implicated Jasanoff
et al., 2024)

o Subjects: Anesthetized rats.

e Stimulus: Somatosensory stimulation.

* MRI System: High-field MRI.

o Pulse Sequence: Implementation of the DIANA pulse sequence.
o Key Parameters: TR =5 ms; TE = 2 ms; Flip Angle = 4°.

o Data Analysis: This study reproduced the DIANA-like signals but demonstrated through
control experiments (e.g., in deceased animals and with variations in the pulse sequence)
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that these signals were likely artifacts arising from the pulse sequence itself and not from
neuronal activity[3][4].

Visualizing the Methodologies
DIANA fMRI Experimental Workflow (as originally
proposed)
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Caption: Proposed workflow for DIANA fMRI, from animal preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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